Cas no 1436199-03-9 (N-2-Butyn-1-yl-N-2-propyn-1-yl-1-(2,2,2-trifluoroethyl)-1H-imidazole-2-methanamine)

• Product Name: N-2-Butyn-1-yl-N-2-propyn-1-yl-1-(2,2,2-trifluoroethyl)-1H-imidazole-2-methanamine
• CAS No: 1436199-03-9
• MF: C₁₃H₁₄F₃N₃
• MW: 269.26557302475
• CID: 5452580
• PubChem ID: 71986641
• Update Time: 2023-08-27

N-2-Butyn-1-yl-N-2-propyn-1-yl-1-(2,2,2-trifluoroethyl)-1H-imidazole-2-methanamine Chemical and Physical Properties

Names and Identifiers

• 1436199-03-9
• EN300-26622397
• (but-2-yn-1-yl)(prop-2-yn-1-yl){[1-(2,2,2-trifluoroethyl)-1H-imidazol-2-yl]methyl}amine
• AKOS016953277
• N-Prop-2-ynyl-N-[[1-(2,2,2-trifluoroethyl)imidazol-2-yl]methyl]but-2-yn-1-amine
• Z1299802305
• N-2-Butyn-1-yl-N-2-propyn-1-yl-1-(2,2,2-trifluoroethyl)-1H-imidazole-2-methanamine

• Inchi： 1S/C13H14F3N3/c1-3-5-8-18(7-4-2)10-12-17-6-9-19(12)11-13(14,15)16/h2,6,9H,7-8,10-11H2,1H3
• InChI Key： ITZXAJHHMZZJDB-UHFFFAOYSA-N
• SMILES： C1(CN(CC#CC)CC#C)N(CC(F)(F)F)C=CN=1

Computed Properties

• Exact Mass: 269.11398195g/mol
• Monoisotopic Mass: 269.11398195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.1Ų

Experimental Properties

• Density: 1.06±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 361.2±42.0 °C(Predicted)
• pka: 6.34±0.31(Predicted)